Cas no 2138174-33-9 (2-methyl-N-[4-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinolin-8-yl]propanamide)

2-Methyl-N-[4-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinolin-8-yl]propanamide is a synthetic organic compound featuring a tetrahydroisoquinoline core substituted with a trifluoromethyl group and an isobutyramide moiety. Its structural design combines lipophilic (trifluoromethyl) and hydrogen-bonding (amide) functionalities, making it a promising intermediate in medicinal chemistry, particularly for targeting central nervous system (CNS) receptors or enzymes. The trifluoromethyl group enhances metabolic stability and bioavailability, while the tetrahydroisoquinoline scaffold offers conformational rigidity for selective binding. This compound is suited for research in neuropharmacology or as a precursor for bioactive molecules requiring optimized pharmacokinetic properties. Its synthetic versatility allows for further derivatization to explore structure-activity relationships.
2-methyl-N-[4-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinolin-8-yl]propanamide structure
2138174-33-9 structure
Product Name:2-methyl-N-[4-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinolin-8-yl]propanamide
CAS No:2138174-33-9
MF:C14H17F3N2O
MW:286.292793989182
CID:6076934
PubChem ID:165715715
Update Time:2025-10-30

2-methyl-N-[4-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinolin-8-yl]propanamide Chemical and Physical Properties

Names and Identifiers

    • EN300-714013
    • 2-methyl-N-[4-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinolin-8-yl]propanamide
    • 2138174-33-9
    • Inchi: 1S/C14H17F3N2O/c1-8(2)13(20)19-12-5-3-4-9-10(12)6-18-7-11(9)14(15,16)17/h3-5,8,11,18H,6-7H2,1-2H3,(H,19,20)
    • InChI Key: VPVDGNBGXOASCR-UHFFFAOYSA-N
    • SMILES: FC(C1CNCC2C(=CC=CC1=2)NC(C(C)C)=O)(F)F

Computed Properties

  • Exact Mass: 286.12929766g/mol
  • Monoisotopic Mass: 286.12929766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 41.1Ų

2-methyl-N-[4-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinolin-8-yl]propanamide Pricemore >>

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2-methyl-N-[4-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinolin-8-yl]propanamide Related Literature

Additional information on 2-methyl-N-[4-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinolin-8-yl]propanamide

Research Brief on 2-methyl-N-[4-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinolin-8-yl]propanamide (CAS: 2138174-33-9)

The compound 2-methyl-N-[4-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinolin-8-yl]propanamide (CAS: 2138174-33-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its chemical properties, biological activity, and potential as a drug candidate.

Recent studies have highlighted the structural uniqueness of 2-methyl-N-[4-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinolin-8-yl]propanamide, which features a tetrahydroisoquinoline scaffold with a trifluoromethyl group at the 4-position. This scaffold is known for its versatility in medicinal chemistry, often serving as a key pharmacophore in central nervous system (CNS) targeting drugs. The presence of the trifluoromethyl group is particularly noteworthy, as it can enhance metabolic stability and improve binding affinity to target proteins.

In vitro and in vivo studies have demonstrated that this compound exhibits promising activity as a modulator of specific neurotransmitter receptors, particularly those involved in pain perception and neurodegenerative disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 2-methyl-N-[4-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinolin-8-yl]propanamide showed high selectivity for the sigma-1 receptor, a protein implicated in neuroprotection and pain modulation. The study further revealed that the compound's pharmacokinetic profile, including its oral bioavailability and brain penetration, makes it a viable candidate for further preclinical development.

Another area of interest is the compound's potential application in oncology. Preliminary data from a 2024 study in Bioorganic & Medicinal Chemistry Letters suggest that derivatives of this compound exhibit inhibitory effects on certain kinases involved in cancer cell proliferation. While these findings are still in the early stages, they underscore the compound's versatility and warrant further investigation into its mechanism of action and therapeutic potential.

Despite these promising results, challenges remain in optimizing the compound's safety profile and minimizing off-target effects. Current research efforts are focused on structural modifications to improve selectivity and reduce toxicity. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound and its derivatives.

In conclusion, 2-methyl-N-[4-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinolin-8-yl]propanamide (CAS: 2138174-33-9) represents a compelling area of research with potential applications in CNS disorders and oncology. Continued exploration of its pharmacological properties and therapeutic efficacy will be critical in determining its future role in drug development.

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